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Compound of Interest

Compound Name: Monocaprylin

Cat. No.: B012243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of monocaprylin (1-monooctanoyl-rac-glycerol). The information herein is curated

to assist in the design and execution of experiments, particularly in the fields of pharmaceutical

sciences, cosmetics, and food technology. This document presents quantitative data in

structured tables, details common experimental protocols for property determination, and

includes visualizations for key concepts and workflows.

Core Physicochemical Properties
Monocaprylin, a monoglyceride of caprylic acid, is a versatile non-ionic surfactant and

emulsifier with significant potential in various applications due to its unique properties.[1][2] It is

recognized for its role as a solubilizer, penetration enhancer, and antimicrobial agent.[3][4][5]
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Property Value References

Synonyms

Glyceryl monocaprylate, 1-

Monooctanoyl-rac-glycerol,

Monooctanoin

[1][6][7]

CAS Number 26402-26-6 [1][6][8]

Molecular Formula C₁₁H₂₂O₄ [1][7][8]

Molecular Weight 218.29 g/mol [1][6][8]

Appearance

White to orange to green

powder or lump; Colorless to

pale yellow liquid

[1][7][8][9]

Thermal and Physical Properties
Property Value References

Melting Point
39.0 to 43.0 °C (102.2 to 109.4

°F)
[1][3][7][8]

Boiling Point
296 °C at 101,325 Pa; 340 °C

at 760 mmHg
[3][7][8]

Density
1.024 g/cm³ at 20 °C; 1.044

g/cm³
[3][7][8]

Flash Point 123.4 °C

Vapor Pressure 0.001 Pa at 25 °C [3][7][8]

Solubility and Partitioning
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Property Value References

Water Solubility

330 g/L at 20 °C; Described as

practically insoluble but can be

dispersed.

[3][7][8][10]

Solvent Solubility

Soluble in oil, ethanol, DMSO

(100 mg/mL), methylene

chloride, and various organic

solvents.

[3][6][8][10]

LogP (Octanol/Water) 1.71 at 25 °C [3][8]

HLB Value ~5-6; 12.5 [3][8][11]

Experimental Protocols
Accurate determination of physicochemical properties is critical for formulation development.

Below are detailed methodologies for key experiments.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a waxy solid like monocaprylin, the capillary method is commonly employed.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small, finely powdered sample of monocaprylin is packed into a

capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or oil bath and a thermometer or digital temperature sensor.

Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches

the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid particle disappears (completion) are recorded. The
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melting range is reported. For monocaprylin, this is typically between 39.0 and 43.0 °C.[1]

[8]

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. The shake-flask method is a standard protocol.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of monocaprylin is added to a known volume of the

solvent (e.g., water, ethanol, phosphate buffer) in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath or shaker for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or it is centrifuged/filtered to separate

the undissolved solid from the saturated solution.

Quantification: The concentration of monocaprylin in the clear, saturated solution is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).

Reporting: Solubility is typically expressed in units of mg/mL or g/L.

Determination of Partition Coefficient (LogP)
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is

crucial for predicting its absorption and distribution characteristics.

Methodology: Shake-Flask Method for LogP

Solvent Preparation: 1-Octanol and water are mutually saturated by shaking them together

for 24 hours and then allowing the phases to separate.

Sample Preparation: A known amount of monocaprylin is dissolved in either the water-

saturated octanol or the octanol-saturated water.
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Partitioning: The two phases are mixed in a separatory funnel in a defined volume ratio (e.g.,

1:1) and shaken vigorously to allow the monocaprylin to partition between the two

immiscible layers until equilibrium is reached.

Phase Separation: The funnel is allowed to stand until the layers have clearly separated.

Quantification: The concentration of monocaprylin in both the octanol and aqueous phases

is measured using an appropriate analytical method (e.g., HPLC, UV-Vis spectroscopy).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of

this value.

Determination of Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles form.[12] This is a key parameter for understanding the emulsification and

solubilization behavior of monocaprylin.

Methodology: Surface Tension Measurement (Du Noüy Ring Method)

Principle: Below the CMC, adding surfactant significantly lowers the surface tension of the

solution. Above the CMC, the surface tension remains relatively constant as additional

surfactant molecules form micelles.[12]

Sample Preparation: A series of aqueous solutions with increasing concentrations of

monocaprylin are prepared.

Measurement: The surface tension of each solution is measured using a tensiometer. The

Du Noüy ring method involves measuring the force required to detach a platinum-iridium ring

from the surface of the liquid.

Data Analysis: Surface tension is plotted against the logarithm of the monocaprylin
concentration.

CMC Determination: The plot will show two distinct linear regions. The point of intersection of

these two lines corresponds to the CMC.
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Visualizations: Workflows and Mechanisms
Experimental Workflow for Formulation Development
Monocaprylin is frequently used as an emulsifier and bioavailability enhancer in

pharmaceutical formulations, such as self-emulsifying drug delivery systems (SEDDS).[5][11]

The following diagram outlines a typical workflow for developing a monocaprylin-based

SEDDS.
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Caption: Workflow for developing a Self-Emulsifying Drug Delivery System (SEDDS) using

monocaprylin.

Proposed Antimicrobial Mechanism
Monocaprylin exhibits broad-spectrum antimicrobial activity against various bacteria and fungi.

[3][4][13] Its mechanism is primarily attributed to the disruption of the microbial cell membrane.
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Caption: Proposed mechanism of antimicrobial action for monocaprylin via cell membrane

disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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